Cas no 533882-51-8 (1,1,2-trimethylbenzo[e]indole hydrochloride)

1,1,2-trimethylbenzo[e]indole hydrochloride structure
533882-51-8 structure
Product Name:1,1,2-trimethylbenzo[e]indole hydrochloride
CAS No:533882-51-8
MF:C15H16ClN
MW:245.747242927551
CID:1582297
PubChem ID:56842992
Update Time:2025-04-21

1,1,2-trimethylbenzo[e]indole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,1,2-trimethylbenzo[e]indole hydrochloride
    • 1,1,2-Trimethyl-1H-benzo[e]indole hydrochloride (1:1)
    • 1H-benz[e]indole, 1,1,2-trimethyl-, hydrochloride (1:1)
    • LogP
    • SCHEMBL22321960
    • 1H-Benz[e]indole, 1,1,2-trimethyl-, hydrochloride
    • 533882-51-8
    • 1H-Benz(e)indole, 1,1,2-trimethyl-, hydrochloride
    • 1H-Benz(e)indole, 1,1,2-trimethyl-, hydrochloride (1:1)
    • DTXSID5074973
    • NGHQGZJJHLNAPU-UHFFFAOYSA-N
    • Inchi: 1S/C15H15N.ClH/c1-10-15(2,3)14-12-7-5-4-6-11(12)8-9-13(14)16-10;/h4-9H,1-3H3;1H
    • InChI Key: NGHQGZJJHLNAPU-UHFFFAOYSA-N
    • SMILES: Cl.N1C2C=CC3C=CC=CC=3C=2C(C)(C)C=1C

Computed Properties

  • Exact Mass: 245.09728
  • Monoisotopic Mass: 245.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 315
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.36
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